1-[(3-chlorobenzyl)sulfonyl]-N-isopropyl-4-piperidinecarboxamide

• IUPAC Name: 1-[(3-chlorophenyl)methylsulfonyl]-N-propan-2-ylpiperidine-4-carboxamide
• InChI: InChI=1S/C16H23ClN2O3S/c1-12(2)18-16(20)14-6-8-19(9-7-14)23(21,22)11-13-4-3-5-15(17)10-13/h3-5,10,12,14H,6-9,11H2,1-2H3,(H,18,20)
• InChI Key: LSAISRPQIZMCTL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)C1CCN(CC1)S(=O)(=O)CC2=CC(=CC=C2)Cl
• Molecular Formula: C16H23ClN2O3S
• Molecular Weight: 358.9 g/mol

Description

1-[(3-chlorobenzyl)sulfonyl]-N-isopropyl-4-piperidinecarboxamide, commonly known as S 38093, is a synthetic compound that belongs to the class of piperidine carboxamide derivatives. This compound has gained significant attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

S 38093 acts as a selective antagonist of the 5-HT6 receptor, which is predominantly expressed in the brain. This receptor is involved in the regulation of the release of various neurotransmitters, including dopamine, serotonin, and acetylcholine. By blocking the activation of the 5-HT6 receptor, S 38093 modulates the release of these neurotransmitters, leading to improved cognitive function, mood, and appetite regulation.
Biochemical and Physiological Effects:
S 38093 has been shown to improve cognitive function in animal models of Alzheimer's disease and schizophrenia. It has also been found to reduce food intake and body weight in animal models of obesity. Additionally, S 38093 has been shown to reduce drug-seeking behavior in animal models of drug addiction.

Advantages and Limitations for Lab Experiments

One of the major advantages of using S 38093 in lab experiments is its high selectivity for the 5-HT6 receptor, which allows for specific modulation of this receptor without affecting other receptors. However, one of the limitations of using S 38093 is its limited solubility in aqueous solutions, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the research on S 38093. One area of interest is the potential use of this compound in the treatment of cognitive impairment associated with aging. Another area of interest is the potential use of S 38093 in the treatment of depression and anxiety disorders. Additionally, further research is needed to fully understand the mechanism of action of S 38093 and its potential side effects.

Scientific Research Applications

S 38093 has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders. It has been shown to act as a selective antagonist of the 5-HT6 receptor, which is involved in the regulation of cognitive function, mood, and appetite. S 38093 has been found to improve cognitive function in animal models of Alzheimer's disease and schizophrenia. It has also shown potential in the treatment of obesity and drug addiction.